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Introduction

Cyclobutyl(cyclopropyl)methanol is a versatile building block in organic synthesis, utilized in
the creation of more complex molecules for various applications, including pharmaceutical
development. Its unique strained ring systems, the cyclobutyl and cyclopropyl groups, impart
specific conformational and electronic properties that are of interest to medicinal chemists. A
fundamental characteristic of any chemical compound is its molecular weight, which plays a
pivotal role in its chemical, physical, and biological properties. This technical guide provides an
in-depth analysis of the molecular weight of cyclobutyl(cyclopropyl)methanol, its calculation,
and its relevance in the context of drug discovery and development.

Molecular Weight and Physicochemical
Characteristics

The molecular formula for cyclobutyl(cyclopropyl)methanol is CsH14O[1][2][3]. The
molecular weight is a critical parameter that influences a molecule's pharmacology, including its
absorption, distribution, metabolism, and excretion (ADME) profile.

Calculation of Molecular Weight
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The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The atomic weights of carbon, hydrogen, and oxygen are approximately
12.011 amu, 1.008 amu, and 15.999 amu, respectively.

For cyclobutyl(cyclopropyl)methanol (CsH140):

e Carbon (C): 8 atoms x 12.011 amu/atom = 96.088 amu

e Hydrogen (H): 14 atoms x 1.008 amu/atom = 14.112 amu

e Oxygen (O): 1 atom x 15.999 amu/atom = 15.999 amu

Total Molecular Weight: 96.088 + 14.112 + 15.999 = 126.199 amu
This value is often rounded to 126.2 g/mol for practical applications[1].

The table below summarizes the key physicochemical properties of
cyclobutyl(cyclopropyl)methanol.

Property Value Source
Molecular Formula CsH140 PubChem[2][3]
Molecular Weight 126.20 g/mol PubChem[2][3]
Monoisotopic Mass 126.104465066 Da PubChem[2][3]
CAS Number 219717-34-7 CymitQuimica[1]

Logical Relationship of Molecular Weight
Components

The following diagram illustrates the hierarchical contribution of each element to the total
molecular weight of cyclobutyl(cyclopropyl)methanol.
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Elemental contribution to the molecular weight of cyclobutyl(cyclopropyl)methanol.

Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry

The theoretical molecular weight of cyclobutyl(cyclopropyl)methanol can be experimentally
verified using mass spectrometry.

Obijective: To confirm the molecular weight of a synthesized or purchased sample of
cyclobutyl(cyclopropyl)methanol.

Materials:

¢ Cyclobutyl(cyclopropyl)methanol sample

o High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)
e Solvent (e.g., methanol or acetonitrile)

e Volumetric flasks and pipettes

Methodology:

o Sample Preparation: Prepare a dilute solution of cyclobutyl(cyclopropyl)methanol
(approximately 1 mg/mL) in a suitable solvent.
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 Instrument Calibration: Calibrate the mass spectrometer using a known standard to ensure
mass accuracy.

e lonization: Introduce the sample into the mass spectrometer. Electrospray ionization (ESI) is
a common technique for this type of molecule.

e Mass Analysis: Acquire the mass spectrum in positive ion mode. The protonated molecule
[M+H]* would be expected at m/z 127.1117.

o Data Analysis: Compare the experimentally observed m/z value with the theoretically
calculated exact mass of the protonated molecule.

The workflow for this experimental verification is depicted in the following diagram.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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